![molecular formula C25H18F2N4O2S B2590700 2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide CAS No. 1053085-02-1](/img/structure/B2590700.png)
2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C25H18F2N4O2S and its molecular weight is 476.5. The purity is usually 95%.
BenchChem offers high-quality 2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
2−({2−benzyl−3−oxo−2H,3H−imidazo[1,2−c]quinazolin−5−yl}sulfanyl)−N−(2,5−difluorophenyl)acetamide2-\left(\{2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl\}sulfanyl\right)-N-(2,5-difluorophenyl)acetamide2−({2−benzyl−3−oxo−2H,3H−imidazo[1,2−c]quinazolin−5−yl}sulfanyl)−N−(2,5−difluorophenyl)acetamide
, also known as2−((2−benzyl−3−oxo−2,3−dihydroimidazo[1,2−c]quinazolin−5−yl)thio)−N−(2,5−difluorophenyl)acetamide2-\left(\left(2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl\right)thio\right)-N-(2,5-difluorophenyl)acetamide2−((2−benzyl−3−oxo−2,3−dihydroimidazo[1,2−c]quinazolin−5−yl)thio)−N−(2,5−difluorophenyl)acetamide
, has several scientific research applications. Here is a comprehensive analysis focusing on six unique applications:Cancer Therapeutics: PI3K and HDAC Dual Inhibitors
This compound has been evaluated for its potential as a dual inhibitor of phosphatidylinositol 3-kinase (PI3K) and histone deacetylase (HDAC), which are both significant targets in cancer therapy . The inhibition of these pathways can lead to the suppression of cancer cell proliferation and survival, making it a promising candidate for anticancer drugs.
Synthesis of Substituted Imidazoles
The imidazole ring present in the compound is a key structural motif in functional molecules used across various applications, including pharmaceuticals and agrochemicals . Advances in the synthesis of substituted imidazoles, like the one in this compound, are crucial for developing new drugs and agricultural chemicals.
Development of Functional Materials
Due to the versatile nature of the imidazole ring, compounds like this one can be used in the development of functional materials. These materials have potential applications in diverse fields such as electronics, photonics, and nanotechnology .
Optical Applications and Dyes for Solar Cells
The structural complexity and electronic properties of compounds containing imidazole rings make them suitable for optical applications, including dyes in solar cells . They can contribute to the efficiency and stability of photovoltaic devices.
Catalysis
Imidazole derivatives are known to act as catalysts in various chemical reactions. The compound could be explored for its catalytic properties, potentially leading to more efficient and sustainable chemical processes .
Pharmaceutical Research: PI3K Inhibitors
The compound has been identified as part of a class of PI3K inhibitors, which are important in the treatment of diseases where the PI3K pathway is aberrantly activated, such as in certain cancers . Research into PI3K inhibitors is ongoing, with the aim of developing treatments with differential pharmacological profiles.
Mechanism of Action
properties
IUPAC Name |
2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-(2,5-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18F2N4O2S/c26-16-10-11-18(27)20(13-16)28-22(32)14-34-25-30-19-9-5-4-8-17(19)23-29-21(24(33)31(23)25)12-15-6-2-1-3-7-15/h1-11,13,21H,12,14H2,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMBJIFQDHUPLNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5=C(C=CC(=C5)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18F2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.